Cas no 66374-10-5 (2-[(z)-2-phenylethenyl]benzoic Acid)

• Product Name: 2-[(z)-2-phenylethenyl]benzoic Acid
• CAS No: 66374-10-5
• MF: C₁₅H₁₂O₂
• MW: 224.254584312439
• CID: 1709439
• PubChem ID: 1551287
• Update Time: 2025-04-21

2-[(z)-2-phenylethenyl]benzoic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[(z)-2-phenylethenyl]benzoic Acid
• Benzoic acid, 2-((1Z)-2-phenylethenyl)-
• 2-Stilbenecarboxylic acid, cis-
• NSC 10208
• Benzoic acid, 2-(2-phenylethenyl)-, (Z)-
• NSC-10208
• (Z)-2-Styrylbenzoic acid
• 2-Stilbenecarboxylic acid, (Z)-
• UNII-DN5IRI896J
• (Z)-2-stilbenecarboxylic acid
• SCHEMBL13554389
• Q27276492
• NSC10208
• 66374-10-5
• cis-2-Stilbenecarboxylic acid
• DN5IRI896J

• Inchi： 1S/C15H12O2/c16-15(17)14-9-5-4-8-13(14)11-10-12-6-2-1-3-7-12/h1-11H,(H,16,17)/b11-10-
• InChI Key： MGJDPQKVELOHMT-KHPPLWFESA-N
• SMILES： OC(C1C=CC=CC=1/C=C\C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 224.08376
• Monoisotopic Mass: 224.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3
• LogP: 3.55520